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Compound of Interest

Compound Name: Ortho-Evra
CAS No.: 396715-57-4
Cat. No.: B12785903
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe
Handling and Disposal of Ortho-Evra Transdermal Patches.

This document provides crucial safety and logistical information for laboratory personnel
working with Ortho-Evra, a transdermal contraceptive patch containing the active hormonal
ingredients norelgestromin and ethinyl estradiol. Adherence to these guidelines is essential to
ensure personal safety and proper disposal of hazardous materials.

Active Ingredients and Hazard Summary

Ortho-Evra contains two active pharmaceutical ingredients (APIs), norelgestromin (a
progestin) and ethinyl estradiol (an estrogen). Both are classified as hazardous drugs due to
their hormonal activity and potential reproductive and carcinogenic risks. The following table
summarizes the key hazard information for these compounds.
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Chemical Name CAS Number Molecular Formula Hazard Statements

H351: Suspected of
causing cancer. H360:
May damage fertility
or the unborn child.

Norelgestromin 53016-31-2 C21H29NO2 H302: Harmful if
swallowed. H312:
Harmful in contact
with skin. H332:

Harmful if inhaled.

H350: May cause
cancer. H360: May
damage fertility or the
unborn child. H302:
Harmful if swallowed.
H410: Very toxic to

Ethinyl Estradiol 57-63-6 C20H2402

aquatic life with long

lasting effects.

Personal Protective Equipment (PPE)

Due to the hazardous nature of the active ingredients, stringent PPE protocols must be
followed at all times when handling Ortho-Evra patches or the pure APIs. The following PPE is
mandatory:

» Gloves: Double gloving with chemotherapy-rated nitrile gloves is required. Change the outer
glove immediately upon contamination and both gloves every 30-60 minutes during
prolonged handling.

o Gown: A disposable, polyethylene-coated polypropylene gown that is impervious to liquids
should be worn.

o Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields or chemical
splash goggles are required. A full-face shield should be worn over safety glasses or goggles
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when there is a risk of splashing, such as during solution preparation or extraction
procedures.

o Respiratory Protection: For most activities involving the handling of intact patches,
respiratory protection is not required if work is performed in a certified chemical fume hood.
However, if there is a risk of aerosol or dust generation (e.g., handling the pure powders,
cutting or manipulating the patch in a way that could generate particles), a NIOSH-approved
N95 or higher respirator is necessary.

The following diagram outlines the proper procedure for donning and doffing PPE to minimize
contamination.

Doffing PPE

Start In Designated Doffing Area

Doffing 1. Face Shield/Goggles 2. Outer Gloves 4. Inner Gloves

Donning PPE
Staljl Enter Clean Area > 2. Inner Gloves 3. Outer Gloves 4. Face Shield/Goggles - ReadyAfor
Donning Handling

Click to download full resolution via product page
PPE Donning and Doffing Workflow

Experimental Protocol: Extraction of Active
Ingredients from Ortho-Evra Patch

This protocol outlines a method for the extraction of norelgestromin and ethinyl estradiol from a
transdermal patch for analytical purposes. All procedures should be performed in a chemical
fume hood.
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Materials:

¢ Ortho-Evra transdermal patch

e Methanol, HPLC grade

e Volumetric flasks (various sizes)

e Sonicator bath

e Forceps

e Scalpel or scissors

e Analytical balance

Procedure:

e Patch Preparation:
o Carefully remove the patch from its packaging using forceps.
o Record the total weight of the patch.

o Using a scalpel or scissors, cut the patch into smaller pieces to increase the surface area
for extraction.

o Extraction:
o Place the cut pieces of the patch into a volumetric flask of appropriate size.

o Add a known volume of methanol to the flask, ensuring the patch pieces are fully
submerged.

o Place the flask in a sonicator bath and sonicate for 30-60 minutes.
o Allow the solution to cool to room temperature.

o Bring the solution to final volume with methanol and mix thoroughly.
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o Sample Preparation for Analysis:

o Filter an aliquot of the extract through a 0.45 pum syringe filter into an HPLC vial.

o The sample is now ready for analysis by a validated HPLC method.

The following diagram illustrates the experimental workflow.
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Workflow for API Extraction from Patch
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Disposal Plan

All materials that have come into contact with Ortho-Evra, including used patches, packaging,
PPE, and consumables, are considered hazardous hormonal waste and must be disposed of
accordingly.

Waste Segregation and Collection:

o Sharps: Any sharps, such as scalpel blades or needles used in the handling of the patch,
must be disposed of in a designated sharps container for hazardous waste.

» Solid Waste: All non-sharp solid waste, including used patches, gloves, gowns, and other
contaminated materials, must be collected in a clearly labeled, leak-proof hazardous waste
container lined with a yellow bag.

 Liquid Waste: All liquid waste, including solvents used for extraction and rinsing, must be
collected in a dedicated, sealed, and clearly labeled hazardous waste container for hormonal

waste.
Decontamination:

o Work surfaces and equipment should be decontaminated after handling Ortho-Evra. A two-
step process is recommended:

o Deactivation: Wipe the surface with a 2% sodium hypochlorite (bleach) solution, followed
by a neutralizing agent like sodium thiosulfate.

o Cleaning: Clean the surface with a germicidal detergent, followed by a rinse with sterile
water and then 70% isopropy! alcohol.

Final Disposal:

o All hazardous waste containers must be sealed and disposed of through the institution's
environmental health and safety office for incineration. Do not dispose of any materials in the
regular trash or down the drain.

The following diagram outlines the logical flow for waste disposal.
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Waste Generated
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Logical Flow for Waste Disposal

¢ To cite this document: BenchChem. [Essential Safety and Handling Protocols for Ortho-Evra
in a Research Setting]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12785903/docs#essential-safety-and-handling-
protocols-for-ortho-evra-in-a-research-setting]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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